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Compound of Interest

Compound Name: Ivermectin Impurity K

CAS No.: 74567-01-4

Cat. No.: B601520

Get Quote

Executive Summary & Causality of Hazard
As a Senior Application Scientist, I approach chemical disposal not as an administrative

afterthought, but as an integral component of the experimental lifecycle. Ivermectin Impurity
K (H4B1a isomers) is a highly potent macrolide derivative utilized as a reference standard in

drug development. The avermectin class exhibits extreme aquatic toxicity, with LC50 values in

the sub-parts-per-billion (ppb) range for aquatic invertebrates[1]. Proper disposal is dictated by

the causality of its mechanism: its high lipophilicity and environmental persistence mean that

standard municipal water treatment cannot effectively degrade it, leading to devastating

bioaccumulation in aquatic ecosystems (2)[2].

Chemical and Toxicological Profile
Before handling or disposing of any substance, we must establish its quantitative parameters.

Table 1 summarizes the critical physicochemical and toxicity data for Ivermectin Impurity K
and its parent compound to inform our laboratory containment strategies[3],[1].

Table 1: Physicochemical and Toxicity Data
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Property Value

Chemical Name
(4R) and (4S)-5-O-demethyl-3,4,22,23-

tetrahydroavermectin A1a

CAS Number 74567-01-4

Molecular Formula C48H76O14

Molecular Weight 877.13 g/mol

Aquatic Toxicity (Surrogate) LC50 (Daphnia magna): 0.025 ppb (48 hrs)

Primary Hazards
Fatal if swallowed, Toxic in contact with skin,

Severe aquatic hazard

Causality-Driven Safety & Handling (E-E-A-T)
Why do we mandate specific PPE? Ivermectin derivatives are toxic via dermal contact and can

be fatal if swallowed (4)[4]. When working with Impurity K in analytical laboratories (e.g., HPLC

method development), it is often dissolved in organic solvents like methanol or acetonitrile.

These solvents act as permeation enhancers, rapidly carrying the lipophilic macrolide through

standard latex gloves.

Gloves: Double-gloving with nitrile is mandatory to block solvent-mediated permeation.

Respirator: If handling dry powders, use a NIOSH-approved N95 or P100 particulate

respirator to prevent inhalation of aerosolized active pharmaceutical ingredients (APIs)[1].

Engineering Controls: All weighing and reconstitution must occur within a certified Class II

Biological Safety Cabinet (BSC) or a dedicated chemical fume hood to prevent dust

formation (5)[5].

Step-by-Step Disposal Methodologies
A self-validating protocol ensures that every step confirms the success of the previous one,

minimizing the risk of accidental environmental release.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 6 Tech Support

https://static.cymitquimica.com/products/45/pdf/sds-1354309.pdf
https://static.cymitquimica.com/products/45/pdf/sds-1354309.pdf
https://solvet.ca/wp-content/uploads/2019/11/SDS-QC.011-1.0-Ivermectin-Liquid-for-Horses.pdf
https://www.fishersci.com/store/msds?partNumber=AAJ6277703&productDescription=IVERMECTIN+1G&vendorId=VN00024248&countryCode=US
https://www.fishersci.com/store/msds?partNumber=AAJ6277703&productDescription=IVERMECTIN+1G&vendorId=VN00024248&countryCode=US
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b601520?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol A: Solid Waste Disposal (Powders, Vials, and
Contaminated PPE)

Segregation: Place all solid waste containing Ivermectin Impurity K into a dedicated, rigid,

puncture-resistant hazardous waste container. Do not mix with general biohazardous

waste[1].

Deactivation/Binding: For residual powders, do not sweep dry. Dampen the area with water

to prevent dusting, then absorb with an inert liquid-binding material (e.g., diatomaceous

earth, sand, or universal binders) (6)[6],[7].

Sealing and Labeling: Seal the container tightly. Label explicitly: "Hazardous Solid Waste:

Contains Ivermectin Impurity K (Macrolide). EXTREME AQUATIC TOXICITY."

Final Destruction: Transfer to an approved hazardous waste facility for high-temperature

incineration (>1200°C). This is the only WHO/EPA-validated method to completely break

down the complex macrocyclic lactone ring of unwanted pharmaceuticals (8)[8].

Protocol B: Liquid Waste Disposal (HPLC Effluents and
Solutions)

Primary Containment: Collect all solvent waste containing Impurity K in a chemically

compatible, high-density polyethylene (HDPE) carboy.

Secondary Containment: Place the carboy in a secondary spill tray capable of holding 110%

of the carboy's volume.

Validation Check: Ensure the pH of the waste is neutral (pH 6-8) before sealing to prevent

gas generation if mixed with other analytical reagents.

Disposal Routing: Never flush down the drain (7)[7]. Liquid waste must be manifested as

"Environmentally Hazardous Substance, Liquid, n.o.s." (UN 3082) and sent for professional

chemical incineration[1].

Spill Response and Decontamination Workflow
In the event of a spill, immediate and logical action is required to prevent environmental release

into sewage systems or water courses.
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Workflow for the containment and safe disposal of Ivermectin Impurity K spills.
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Regulatory Compliance & Documentation
Ensure all disposal manifests strictly adhere to local and international transportation

regulations. Ivermectin and its impurities fall under DOT Classification Class 9 (Miscellaneous

dangerous substances) or Class 6.1 (Poisonous material) depending on the concentration and

formulation[1]. Maintain a continuous chain of custody from the laboratory bench to the

incineration facility to ensure full regulatory compliance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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